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Compound of Interest

Compound Name: 1-Methyl-1-propylhydrazine

Cat. No.: B15359852 Get Quote

This technical guide provides a comprehensive overview of the theoretical and experimental

knowledge of 1-Methyl-1-propylhydrazine, geared towards researchers, scientists, and

professionals in drug development.

Molecular and Physical Properties
1-Methyl-1-propylhydrazine is a substituted hydrazine derivative with the chemical formula

C4H12N2.[1][2] Its fundamental properties are summarized below, providing a foundational

understanding of its chemical identity and behavior.

Table 1: Physicochemical Properties of 1-Methyl-1-propylhydrazine
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Property Value Source

Molecular Formula C4H12N2 PubChem[1], NIST[2]

Molecular Weight 88.15 g/mol PubChem[1], ChemicalBook

CAS Registry Number 4986-49-6 ChemicalBook[3], NIST[2]

IUPAC Name 1-methyl-1-propylhydrazine PubChem

Synonyms
1-Methyl-1-n-propylhydrazine,

Hydrazine, 1-methyl-1-propyl-
SpectraBase[4], NIST[2]

Boiling Point 103.2-103.7 °C (at 753 Torr) ChemicalBook[5]

Density 0.7986 g/cm³ ChemicalBook[5]

pKa 8.19 ± 0.18 (Predicted) ChemicalBook[5]

Canonical SMILES CCCN(C)N PubChem[1]

InChI Key
JOFQXPUKJJQCPW-

UHFFFAOYSA-N
SpectraBase[4], NIST[2]

Theoretical and Computational Data
While extensive theoretical studies specifically on 1-Methyl-1-propylhydrazine are not widely

available in public literature, computational methods provide predicted properties that are

valuable for understanding its molecular characteristics.

Table 2: Computed Molecular Descriptors
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Descriptor Value Source

Exact Mass 88.100048 g/mol SpectraBase[4]

Topological Polar Surface Area 29.3 Å² PubChem (Computed)

Rotatable Bond Count 2 PubChem (Computed)

Hydrogen Bond Donor Count 1 PubChem (Computed)

Hydrogen Bond Acceptor

Count
2 PubChem (Computed)

Synthesis and Experimental Protocols
The synthesis of unsymmetrically substituted hydrazines like 1-Methyl-1-propylhydrazine can

be approached through various established organic chemistry methodologies. A common

strategy involves the N-alkylation of a hydrazine precursor. Below is a generalized protocol for

its synthesis.

Experimental Protocol: Synthesis of 1-Methyl-1-propylhydrazine via N-Alkylation

Reaction Setup: A three-necked round-bottom flask is equipped with a magnetic stirrer, a

reflux condenser, and a dropping funnel under an inert atmosphere (e.g., nitrogen or argon).

Reagents: Methylhydrazine is dissolved in a suitable aprotic solvent such as tetrahydrofuran

(THF) or acetonitrile.

Alkylation: 1-Bromopropane (or another suitable propyl halide) is added dropwise to the

stirred solution at room temperature.

Reaction Monitoring: The reaction progress is monitored by thin-layer chromatography (TLC)

or gas chromatography (GC) to determine the consumption of the starting materials.

Workup: Upon completion, the reaction mixture is quenched with water, and the product is

extracted with an organic solvent like diethyl ether.

Purification: The combined organic layers are dried over anhydrous sodium sulfate, filtered,

and the solvent is removed under reduced pressure. The crude product is then purified by
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fractional distillation to yield pure 1-Methyl-1-propylhydrazine.

Diagram 1: Generalized Synthesis Workflow

Generalized Synthesis of 1-Methyl-1-propylhydrazine
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A generalized workflow for the synthesis of 1-Methyl-1-propylhydrazine.
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Spectroscopic and Analytical Characterization
Characterization of 1-Methyl-1-propylhydrazine relies on standard analytical techniques to

confirm its structure and purity.

Experimental Protocol: Analytical Characterization

Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS is employed to determine the

purity of the synthesized compound and to confirm its molecular weight. The fragmentation

pattern in the mass spectrum provides structural information.[4]

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR spectroscopy is used to identify the chemical environment of the hydrogen atoms,

confirming the presence of methyl, propyl, and N-H protons.

¹³C NMR spectroscopy provides information about the carbon skeleton of the molecule.

Infrared (IR) Spectroscopy: IR spectroscopy is utilized to identify the characteristic vibrational

frequencies of the functional groups, particularly the N-H and C-N bonds.

Diagram 2: Logical Workflow for Characterization

Characterization Workflow

Synthesis Output

Data Interpretation

Crude Product

GC-MS NMR (¹H, ¹³C) IR Spectroscopy

Purity Assessment Structural Confirmation

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b15359852?utm_src=pdf-body
https://spectrabase.com/spectrum/LGZgWzeCa6F
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15359852?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

A logical workflow for the analytical characterization of 1-Methyl-1-propylhydrazine.

Reactivity and Potential Applications
Substituted hydrazines are known for their utility in organic synthesis and their potential

biological activities.

Organic Synthesis: 1-Methyl-1-propylhydrazine can serve as a nucleophile and a building

block in the synthesis of more complex molecules, including heterocyclic compounds.

Potential Biological Activity: While specific studies on this compound are limited, related

hydrazine derivatives have been investigated for a range of biological effects. For example,

some substituted hydrazines are known to act as monoamine oxidase inhibitors.[6] Further

research would be necessary to determine if 1-Methyl-1-propylhydrazine exhibits any

significant biological activity.

This guide provides a summary of the currently available information on 1-Methyl-1-
propylhydrazine. Further dedicated theoretical and experimental studies would be beneficial

to fully elucidate its properties and potential applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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